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Compound of Interest

Compound Name: Hexadecanedioic acid-d28

Cat. No.: B15573880

In-Depth Technical Guide to Hexadecanedioic
Acid-d28

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Hexadecanedioic acid-d28, a deuterated derivative of hexadecanedioic acid.
This document is intended for researchers, scientists, and professionals in drug development
who utilize stable isotope-labeled compounds as internal standards for quantitative analyses.

Core Physical and Chemical Properties

Hexadecanedioic acid-d28 is a valuable tool in analytical chemistry, primarily used as an
internal standard in mass spectrometry-based quantification assays. Its properties are closely
related to its non-deuterated counterpart, hexadecanedioic acid (also known as thapsic acid).

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Hexadecanedioic
acid-d28 and its non-deuterated analog for comparison.

Table 1: Properties of Hexadecanedioic Acid-d28
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Property Value Source
Molecular Formula C16H2D2804 [1]
Molecular Weight 314.58 g/mol [1]
CAS Number 130348-90-2 [2]
Physical Form White Solid [2]
Purity (Atom % D) >99% [2]

Table 2: Properties of Hexadecanedioic Acid (Non-Deuterated)

Property Value Source
Molecular Formula C16H3004 [3]
Molecular Weight 286.41 g/mol [3]
CAS Number 505-54-4 [3]
Melting Point 120 -123°C [3]
Boiling Point Not readily available [3]

Insoluble in water; Soluble in
Solubility organic solvents like hexane
and ether.[4]

Experimental Protocols

The primary application of Hexadecanedioic acid-d28 is as an internal standard for the
quantification of endogenous hexadecanedioic acid and other related dicarboxylic acids in
biological matrices using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or
Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a detailed,
generalized protocol for its use.

Quantitative Analysis of Dicarboxylic Acids using GC-
MS with a Deuterated Internal Standard
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This protocol outlines the necessary steps for sample preparation, derivatization, and analysis.
Materials and Reagents:

 Biological matrix (e.g., plasma, urine, tissue homogenate)

» Hexadecanedioic acid-d28 (as internal standard)

» Hexadecanedioic acid (for calibration curve)

e Solvents: Iso-octane, Methanol, Acetonitrile (HPLC grade)

o Reagents for derivatization: N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA) with 1%
Trimethylchlorosilane (TMCS) or Pentafluorobenzyl bromide (PFBBr) and N,N-
diisopropylethylamine (DIPEA)

e Hydrochloric acid (HCI)

e Anhydrous sodium sulfate

o Glassware: test tubes, pipettes, vials with caps
Procedure:

e Sample Preparation:

o To 100 pL of the biological sample, add a known amount of Hexadecanedioic acid-d28
solution (e.g., 10 pL of a 1 mg/mL solution in methanol). The exact amount should be
optimized based on the expected concentration of the analyte.

o Acidify the sample by adding 10 pL of 1M HCI to protonate the carboxylic acids.

o Perform a liquid-liquid extraction by adding 500 uL of iso-octane. Vortex vigorously for 2
minutes.

o Centrifuge at 3000 x g for 10 minutes to separate the phases.

o Carefully transfer the upper organic layer (iso-octane) to a clean glass tube.
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o Repeat the extraction step with another 500 pL of iso-octane and combine the organic
layers.

o Dry the combined organic extract over anhydrous sodium sulfate.

o Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room
temperature.

» Derivatization (Silylation):
o To the dried extract, add 50 pL of BSTFA with 1% TMCS.
o Seal the vial and heat at 60°C for 30 minutes.
o Cool the vial to room temperature before GC-MS analysis.
» Calibration Curve Preparation:

o Prepare a series of calibration standards by spiking a blank matrix with known
concentrations of non-deuterated Hexadecanedioic acid.

o Add the same amount of Hexadecanedioic acid-d28 internal standard to each calibration
standard as was added to the samples.

o Process the calibration standards using the same extraction and derivatization procedure
as the samples.

e GC-MS Analysis:
o Inject 1 pL of the derivatized sample or standard into the GC-MS system.
o GC Conditions (Example):
= Column: DB-5ms (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent.
= Injector Temperature: 250°C.

» Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at
10°C/min, and hold for 10 minutes.
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» Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o MS Conditions (Example):
» |onization Mode: Electron lonization (EIl) at 70 eV.
= Acquisition Mode: Selected lon Monitoring (SIM).

= Monitor characteristic ions for the derivatized Hexadecanedioic acid and
Hexadecanedioic acid-d28. The exact m/z values will depend on the derivatization
agent used.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte for the
calibration standards.

o Determine the concentration of Hexadecanedioic acid in the unknown samples by using
the peak area ratio from the sample and interpolating from the calibration curve.

Visualizations

The following diagram illustrates the general workflow for the quantitative analysis of a target
analyte using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by
Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

e 4. AValidated Method for Quantification of Fatty Acids Incorporated in Human Plasma
Phospholipids by Gas Chromatography—Triple Quadrupole Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Physical and chemical properties of Hexadecanedioic
acid-d28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573880#physical-and-chemical-properties-of-
hexadecanedioic-acid-d28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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